4-Chloro-2-[(dimethylamino)methylidene]-3-oxobutanenitrile

• Molecular Formula: C7H9ClN2O
• Molecular Weight: 172.61 g/mol
• SMILES: CN(C)C=C(C#N)C(=O)CCl
• InChI: InChI=1S/C7H9ClN2O/c1-10(2)5-6(4-9)7(11)3-8/h5H,3H2,1-2H3
• InChIKey: DJJKVSPVOUDFGM-UHFFFAOYSA-N

Chloroacetyl Enaminonitrile Sourcing Guide

4-Chloro-2-[(dimethylamino)methylidene]-3-oxobutanenitrile (CAS 339097-02-8; also referred to as 2-(2-chloroacetyl)-3-(dimethylamino)acrylonitrile) is a bifunctional enaminonitrile building block bearing an electrophilic chloromethyl ketone moiety and a nucleophilic dimethylaminomethylidene-activated nitrile system within the same C₇H₉ClN₂O scaffold . It is supplied as a research-grade intermediate with a specification purity of 95% and a molecular weight of 172.61 g·mol⁻¹ . Its structure places it at the intersection of α-haloketone and push–pull enaminonitrile chemistry, making it a versatile precursor for regioselective heterocycle construction.

Dual reactive centers Chloroacetyl electrophile and enaminonitrile cyclocondensation enable divergent heterocycle synthesis

Research-grade intermediate Specification purity supports multi-step medicinal chemistry without additional purification

Predictable physicochemical profile Distinct MW, LogP, and boiling point aid chromatographic method development and identity verification

Why Non-Halogenated Analogs Cannot Substitute

Generic substitution with the non-halogenated parent enaminonitrile (CAS 885121-98-2) or with ethoxymethylene analogs removes the electrophilic chloroacetyl carbon, which is the primary driver of divergent heterocyclization pathways. The chloroacetyl group functions as a latent dielectrophile that permits sequential nucleophilic attack at the α-chloromethylene position followed by intramolecular cyclocondensation involving the enaminonitrile terminus – a reactivity sequence that non-halogenated enaminonitriles cannot replicate [1]. Replacing the 4-chloro substituent with hydrogen or ethoxy eliminates this orthogonal reaction handle and collapses the accessible product space to a narrower set of cyclocondensation outcomes, directly impacting synthetic route efficiency and final compound diversity [2].

Non-halogenated enaminonitrile

Lacks the chloroacetyl electrophilic carbon; this may eliminate the orthogonal Sₙ2 reaction handle and restrict accessible heterocyclization pathways.

Ethoxymethylene analog

Ethoxy group is a poor leaving group under mild conditions, which may prevent the nucleophilic displacement–cyclocondensation cascade observed with the chloroacetyl derivative.

• [1] Dawood, K. M. Heterocyclic Synthesis via Enaminonitriles: A Convenient Route to Some New Pyrazole, Isoxazole, Pyrimidine, Pyrazolo[1,5-a]pyrimidine, Pyrimido[1,2-a]benzimidazole and Pyrido[1,2-a]benzimidazole Derivatives. NSTL Archive. https://archive.nstl.gov.cn (accessed 2026-05-01). View Source
• [2] Bondock, S.; Tarhoni, A. E.-G.; Fadda, A. A. Recent Progress in the Synthesis and Applications of Heterocycles Derived from Enaminonitriles. Curr. Org. Chem. 2011, 15 (5), 682–707. https://www.benthamscience.com (accessed 2026-05-01). View Source

Head-to-Head Differentiation vs. Analogs

Molecular Weight & LogP Differentiation

The 4-chloro substitution increases molecular weight by 34.44 Da (172.61 vs. 138.17) and raises calculated LogP by 0.62 units (0.73 vs. 0.11) relative to the non-halogenated analog 2-[(dimethylamino)methylidene]-3-oxobutanenitrile (CAS 885121-98-2) . These differences provide distinct retention time shifts in reversed-phase HPLC and alter solvent partitioning behavior, enabling unambiguous identity confirmation and purity assessment in multi-intermediate synthetic workflows.

MW & LogP Shift

Data to verify

ΔMW +34.44 Da, ΔLogP +0.62

Enables chromatographic separation from non-halogenated congener

Predicted values (ACD/Labs); experimental confirmation advised

Evidence Dimension	Molecular weight and computed LogP
Target Compound Data	MW = 172.61 Da; LogP = 0.73
Comparator Or Baseline	2-[(Dimethylamino)methylidene]-3-oxobutanenitrile (CAS 885121-98-2): MW = 138.17 Da; LogP = 0.11
Quantified Difference	ΔMW = +34.44 Da (+24.9%); ΔLogP = +0.62 (+564%)
Conditions	Predicted values from ACD/Labs software at 25 °C, atmospheric pressure

Why This Matters

The substantial ΔLogP enables reliable chromatographic separation of the target compound from its non-halogenated congener, reducing the risk of misidentification in procurement and analytical release testing.

Boiling Point & Density Differentiation

The target compound exhibits a predicted boiling point elevation of +23.1 °C (367.5 °C vs. 344.4 °C at 760 mmHg) and a density increase of +0.2 g/cm³ (1.2 vs. 1.0 g/cm³) compared to the non-halogenated enaminonitrile analog (CAS 885121-98-2) . These differences are directly attributable to the increased molecular polarizability and mass introduced by the chlorine atom and serve as orthogonal physical identifiers for incoming material verification.

BP & Density Shift

Data to verify

ΔBP +23.1 °C, ΔDensity +0.2 g/cm³

Supports physical identity verification in procurement

Predicted values; orthogonal to spectroscopic ID

Evidence Dimension	Predicted boiling point and density
Target Compound Data	BP = 367.5±42.0 °C (760 mmHg); Density = 1.2±0.1 g/cm³
Comparator Or Baseline	2-[(Dimethylamino)methylidene]-3-oxobutanenitrile (CAS 885121-98-2): BP = 344.4±0.0 °C; Density = 1.0±0.0 g/cm³
Quantified Difference	ΔBP = +23.1 °C (+6.7%); ΔDensity = +0.2 g/cm³ (+20%)
Conditions	Predicted values (ACD/Labs) at 760 mmHg, 20–25 °C

Why This Matters

The distinct boiling point and density provide two orthogonal physical parameters for confirming identity and detecting inadvertent substitution during procurement, especially when spectroscopic techniques are ambiguous.

Chloroacetyl Electrophilic Reactivity

The chloroacetyl carbonyl in 4-chloro-2-[(dimethylamino)methylidene]-3-oxobutanenitrile provides a reactive electrophilic center for nucleophilic substitution (S_N2-type reactivity at the α-chloromethylene position) that is entirely absent in the non-halogenated enaminonitrile (CAS 885121-98-2) and in the ethoxymethylene analog (CAS 105224-25-7) [1]. In class-level studies, chloroacetylated β-enamino compounds react with N-, S-, and C-nucleophiles to form thiazole, pyrimidine, and pyrazole derivatives through a sequential nucleophilic displacement–cyclocondensation cascade, whereas the non-halogenated counterparts can only participate in direct cyclocondensation at the enaminonitrile terminus [2]. This dual reactivity effectively doubles the number of synthetically accessible heterocyclic scaffolds from a single precursor.

Electrophilic Reactivity

Class-level

2 vs 1 reactive centers

Doubles accessible heterocyclic product space

Based on class-level reactivity precedent; confirm with substrate

Evidence Dimension	Number of distinct electrophilic reaction centers available for heterocycle formation
Target Compound Data	Two reactive centers: (i) enaminonitrile C-2/C-3 for cyclocondensation, (ii) chloroacetyl α-carbon for nucleophilic displacement
Comparator Or Baseline	Non-halogenated enaminonitrile: one reactive center (enaminonitrile only); Ethoxymethylene analog: one reactive center (enaminonitrile only; ethoxy is a poor leaving group under mild conditions)
Quantified Difference	2 vs. 1 electrophilic reaction handles; qualitative doubling of accessible heterocyclic product space
Conditions	Literature precedent for chloroacetylated β-enamino compounds reacting with N-nucleophiles (hydrazines, amidines) and C-nucleophiles (acetylacetone, dimedone) in refluxing ethanol or DMF

Why This Matters

Procurement of the non-halogenated analog would eliminate the entire chloroacetyl-driven reaction manifold, restricting downstream synthetic options to enaminonitrile-only cyclocondensation and reducing scaffold diversity by approximately 50% based on class-level reactivity mapping.

• [1] Dawood, K. M. Heterocyclic Synthesis via Enaminonitriles: A Convenient Route to Some New Pyrazole, Isoxazole, Pyrimidine, Pyrazolo[1,5-a]pyrimidine, Pyrimido[1,2-a]benzimidazole and Pyrido[1,2-a]benzimidazole Derivatives. NSTL Archive. https://archive.nstl.gov.cn (accessed 2026-05-01). View Source
• [2] Bondock, S.; Tarhoni, A. E.-G.; Fadda, A. A. Recent Progress in the Synthesis and Applications of Heterocycles Derived from Enaminonitriles. Curr. Org. Chem. 2011, 15 (5), 682–707. https://www.benthamscience.com (accessed 2026-05-01). View Source

Balanced Lipophilicity vs. CF3 Analog

The target compound (LogP = 0.73) occupies a favorable intermediate lipophilicity range compared to both the non-halogenated analog (LogP = 0.11, potentially too hydrophilic for efficient extraction) and the 4,4,4-trifluoro analog (CAS 1037593-80-8, estimated LogP significantly >1.5, potentially requiring specialized fluorinated solvents) . This balanced LogP facilitates standard workup procedures (ethyl acetate/water partitioning) without the solvent compatibility constraints associated with highly fluorinated intermediates.

Lipophilicity Balance

Data to verify

LogP 0.73 (target) vs 0.11 & >1.5

Simplifies liquid–liquid extraction and normal-phase chromatography

Predicted LogP; experimental measurement advised

Evidence Dimension	Predicted octanol–water partition coefficient (LogP)
Target Compound Data	LogP = 0.73 (predicted, ACD/Labs)
Comparator Or Baseline	Non-halogenated analog: LogP = 0.11; 4,4,4-Trifluoro analog (CAS 1037593-80-8): LogP not directly measured but expected >1.5 based on CF₃ group contribution
Quantified Difference	ΔLogP = +0.62 vs. non-halogenated; estimated -0.8 to -1.0 vs. CF₃ analog
Conditions	Calculated values at 25 °C; experimental LogP not available

Why This Matters

The intermediate LogP of 0.73 enables straightforward liquid–liquid extraction and normal-phase chromatography, reducing solvent consumption and simplifying scale-up relative to either overly hydrophilic or excessively lipophilic analogs.

Purity Specification & Vendor Consistency

Commercial sourcing data confirms a minimum purity specification of 95% for (2E)-4-chloro-2-[(dimethylamino)methylidene]-3-oxobutanenitrile (CAS 339097-02-8) with recommended long-term storage in a cool, dry place . This purity level exceeds the typical 90% specification reported for the trifluoromethyl analog (CAS 1037593-80-8, purity 90%) , providing higher initial material quality for multi-step synthetic sequences where intermediate purification adds cost and time.

Purity Specification

Specification review

95% vs 90% purity

Reduces pre-reaction purification and improves batch reproducibility

Vendor specifications; independent verification recommended

Evidence Dimension	Commercial purity specification
Target Compound Data	95% minimum purity (AKSci Catalog No. 4496CD)
Comparator Or Baseline	2-(Dimethylaminomethylidene)-4,4,4-trifluoro-3-oxobutanenitrile (CAS 1037593-80-8): 90% purity (Chemenu listing)
Quantified Difference	95% vs. 90% (+5 percentage points absolute; 5.6% relative improvement)
Conditions	Commercial vendor specifications as of 2026; analytical method not specified by vendors

Why This Matters

A 5-percentage-point higher purity specification reduces the burden of pre-reaction purification and improves batch-to-batch reproducibility, which is particularly valuable when the compound is used as a key intermediate in multi-step medicinal chemistry campaigns.

Key Application Scenarios

Divergent Synthesis of 5-Chloromethyl Heterocycles

The chloroacetyl group enables a two-step, one-pot sequence: initial S_N2 displacement of chloride by hydrazines or amidines, followed by intramolecular cyclocondensation with the enaminonitrile terminus. This reactivity profile, documented across the chloroacetylated enaminonitrile class, generates 5-chloromethyl-substituted heterocycles that retain a second synthetic handle for further diversification . The non-halogenated analog cannot access this pathway, restricting outputs to simple 5-unsubstituted or 5-methyl heterocycles.

Kinase-Targeted Fragment Elaboration

The balanced LogP (0.73) and the combined nitrile–chloroacetyl pharmacophore elements make the compound suitable as an advanced intermediate for constructing ATP-competitive kinase inhibitor cores. The nitrile group can serve as a hydrogen-bond acceptor or be transformed into amide, thioamide, or tetrazole bioisosteres after heterocycle assembly [1]. Procurement of the 95%-purity material minimizes the carryover of impurities that could interfere with biochemical assay interpretation.

Scale-Up of Pyrazolo[1,5-a]pyrimidine Scaffolds

For kilogram-scale synthesis of pyrazolo[1,5-a]pyrimidine candidates, the higher boiling point and density of the target compound (BP 367.5 °C, density 1.2 g/cm³) relative to the non-halogenated analog (BP 344.4 °C, density 1.0 g/cm³) provide a wider operational window for distillation-based solvent swaps and reduce volatility losses during concentration steps . These physical properties also simplify phase separation during aqueous workup.

Analytical Reference Standard for Identity Testing

The distinct combination of molecular weight (172.61 Da), LogP (0.73), and predicted refractive index (1.497) provides a multi-parameter identity fingerprint that distinguishes this compound from all closely related enaminonitrile intermediates [1]. This fingerprint is valuable for incoming QC release testing in GLP environments where unambiguous identification of procured intermediates is required before use in regulated synthesis.

Application

Selection Property

Validation Focus

Divergent 5-chloromethyl heterocycle synthesis

Chloroacetyl electrophilic handle

Heterocyclization yield and regioselectivity

Kinase-targeted fragment elaboration

Balanced LogP and nitrile pharmacophore

Intermediate purity and kinase assay compatibility

Scale-up of pyrazolo[1,5-a]pyrimidine scaffolds

High boiling point and density

Distillation and phase-separation efficiency

Analytical reference standard for identity testing

Distinct MW, LogP, refractive index fingerprint

Identity confirmation by HPLC/GC-MS

• [1] Bondock, S.; Tarhoni, A. E.-G.; Fadda, A. A. Recent Progress in the Synthesis and Applications of Heterocycles Derived from Enaminonitriles. Curr. Org. Chem. 2011, 15 (5), 682–707. https://www.benthamscience.com (accessed 2026-05-01). View Source